Cas no 80030-76-8 (5-methyl-N-(3-methylbutyl)-4-nitro-1H-pyrazole-3-carboxamide)

• Product Name: 5-methyl-N-(3-methylbutyl)-4-nitro-1H-pyrazole-3-carboxamide
• CAS No: 80030-76-8
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 1799460
• PubChem ID: 3061960
• Update Time: 2025-04-21

5-methyl-N-(3-methylbutyl)-4-nitro-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(3-methylbutyl)-4-nitro-1H-pyrazole-3-carboxamide
• DTXSID40230026
• 80030-76-8
• 1H-Pyrazole-3-carboxamide, 5-methyl-N-(3-methylbutyl)-4-nitro-

• Inchi： 1S/C10H16N4O3/c1-6(2)4-5-11-10(15)8-9(14(16)17)7(3)12-13-8/h6H,4-5H2,1-3H3,(H,11,15)(H,12,13)
• InChI Key： AOELMFMTTMGGBN-UHFFFAOYSA-N
• SMILES： O=C(C1C(=C(C)NN=1)[N+](=O)[O-])NCCC(C)C

Computed Properties

• Exact Mass: 240.12224039g/mol
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų